Cas no 1806949-65-4 (6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid)

• Product Name: 6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid
• CAS No: 1806949-65-4
• MF: C₈H₄F₂N₂O₃
• MW: 214.125768661499
• CID: 4875739
• Update Time: 2025-06-10

6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid

• Inchi： 1S/C8H4F2N2O3/c9-7(10)4-1-3(2-11)12-5(6(4)13)8(14)15/h1,7,13H,(H,14,15)
• InChI Key： IWTIRKWXHOQLLA-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)N=C(C(=O)O)C=1O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 1.6
• Topological Polar Surface Area: 94.2

Additional information on 6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid

Comprehensive Overview of 6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid (CAS No. 1806949-65-4)

6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid (CAS No. 1806949-65-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a cyano group, a difluoromethyl group, and a hydroxyl group, contributes to its versatility in chemical reactions and potential applications.

The growing interest in 6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid is driven by its relevance in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in designing novel therapeutics for conditions such as metabolic disorders and inflammatory diseases. The compound's difluoromethyl group is particularly noteworthy, as it enhances metabolic stability and bioavailability, making it a valuable asset in medicinal chemistry.

In addition to its pharmaceutical applications, 6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid has potential uses in agrochemicals. Its structural features align with the demand for environmentally friendly and efficient crop protection agents. The cyano group and hydroxyl group in its structure enable interactions with biological targets, offering opportunities for the development of next-generation pesticides and herbicides.

The synthesis of 6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid involves multi-step organic reactions, often starting from readily available pyridine derivatives. Key steps include the introduction of the difluoromethyl group and the subsequent functionalization of the pyridine ring. Advances in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research and industrial applications.

From an analytical perspective, 6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the accurate identification and quantification of the compound, which is essential for quality control in both academic and industrial settings.

The compound's stability under various conditions is another area of interest. Studies have shown that 6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid exhibits reasonable thermal and chemical stability, making it suitable for long-term storage and handling. However, precautions should be taken to avoid exposure to strong acids or bases, which could degrade its structure.

As the demand for innovative chemical entities grows, 6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid is poised to play a pivotal role in advancing research across multiple disciplines. Its unique combination of functional groups and reactivity profiles makes it a valuable tool for scientists exploring new frontiers in chemistry and biology.

In conclusion, 6-Cyano-4-(difluoromethyl)-3-hydroxypyridine-2-carboxylic acid (CAS No. 1806949-65-4) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its structural complexity and functional versatility underscore its importance in modern chemical research, offering endless possibilities for innovation and discovery.